Cas no 669692-57-3 (N-(1,1,1-Trifluoro-4-oxo-2-butanyl)acetamide)

• Product Name: N-(1,1,1-Trifluoro-4-oxo-2-butanyl)acetamide
• CAS No: 669692-57-3
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• CID: 873572
• PubChem ID: 45119407
• Update Time: 2025-04-19

N-(1,1,1-Trifluoro-4-oxo-2-butanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-oxo-1-(trifluoromethyl)propyl]-
• 669692-57-3
• ACETAMIDE,N-[3-OXO-1-(TRIFLUOROMETHYL)PROPYL]-
• N-(1,1,1-Trifluoro-4-oxo-2-butanyl)acetamide
• SCHEMBL13110729
• ODTOHBATKOLURE-UHFFFAOYSA-N

• Inchi： 1S/C6H8F3NO2/c1-4(12)10-5(2-3-11)6(7,8)9/h3,5H,2H2,1H3,(H,10,12)
• InChI Key： ODTOHBATKOLURE-UHFFFAOYSA-N
• SMILES： FC(C(CC=O)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 183.05071298g/mol
• Monoisotopic Mass: 183.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų